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Compound of Interest

Compound Name: (-)-Bromocyclen

Cat. No.: B15341675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro evaluation of (-)-
Bromocyclen, a cyclodiene insecticide. While specific research applications of (-)-
Bromocyclen in drug development are not widely documented, cyclodiene insecticides are

known to act as non-competitive antagonists of the γ-aminobutyric acid (GABA) receptor. The

following protocols are designed to assess the modulatory effects of (-)-Bromocyclen on

GABAA receptor function.

Overview of (-)-Bromocyclen
(-)-Bromocyclen is a chlorinated cyclodiene pesticide.[1] Its mechanism of action is presumed

to be similar to other cyclodienes, which involves the blockade of the GABAA receptor-chloride

ionophore complex. This action inhibits the influx of chloride ions into neurons, leading to

hyperexcitation of the central nervous system. The in vitro assays described below are

standard methods for characterizing compounds that interact with the GABAA receptor.

Chemical Properties of Bromocyclen:
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Property Value

Alternate Name
5-Bromomethyl-1,2,3,4,7,7-hexachloro-2-

norbornene[2]

CAS Number 1715-40-8[2]

Molecular Formula C8H5BrCl6[2]

Molecular Weight 393.75 g/mol [2]

Signaling Pathway of GABAA Receptor and Putative
Action of (-)-Bromocyclen
The GABAA receptor is a ligand-gated ion channel that, upon binding of GABA, allows the

influx of chloride ions, leading to hyperpolarization of the neuron and an inhibitory effect on

neurotransmission. Non-competitive antagonists, such as cyclodiene insecticides, are thought

to bind within the chloride ion channel, physically blocking the flow of ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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